Cas no 1894127-50-4 (3-Chloro-6-(trifluoromethyl)pyridazin-4-amine)

• Product Name: 3-Chloro-6-(trifluoromethyl)pyridazin-4-amine
• CAS No: 1894127-50-4
• MF: C₅H₃ClF₃N₃
• MW: 197.5456
• CID: 4740939
• Update Time: 2026-02-25

3-Chloro-6-(trifluoromethyl)pyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(trifluoromethyl)pyridazin-4-amine
• CID 117127088

• Inchi： 1S/C5H3ClF3N3/c6-4-2(10)1-3(11-12-4)5(7,8)9/h1H,(H2,10,11)
• InChI Key： STNDBNPKJGANHR-UHFFFAOYSA-N
• SMILES： ClC1C(=C([H])C(C(F)(F)F)=NN=1)N([H])[H]

Computed Properties

• Exact Mass: 196.996759g/mol
• Monoisotopic Mass: 196.996759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• Molecular Weight: 197.54g/mol
• XLogP3: 1

Additional information on 3-Chloro-6-(trifluoromethyl)pyridazin-4-amine

3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine: A Comprehensive Overview

3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine, also known by its CAS number 1894127-50-4, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridazines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 2. The presence of a chlorine atom at position 3 and a trifluoromethyl group at position 6 imparts unique electronic and structural properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of 3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine involves a series of intricate chemical reactions, including nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, ensuring high purity and yield. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating these reactions under mild conditions.

Pyridazine derivatives, including 3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine, have been extensively studied for their potential in drug discovery. The compound's ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, particularly in the context of cancer treatment. Researchers have demonstrated that this compound can selectively bind to certain enzymes involved in cell proliferation, making it a promising candidate for anti-cancer therapies.

In addition to its biological applications, 3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine has shown remarkable potential in the field of materials science. Its electronic properties make it an ideal candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have highlighted its ability to act as an electron-deficient acceptor material in organic photovoltaic devices, significantly improving their efficiency.

The compound's stability under various environmental conditions is another key aspect that makes it suitable for industrial applications. Studies have shown that 3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine exhibits excellent thermal stability and resistance to photochemical degradation, which are critical factors for its use in high-performance materials.

The development of novel synthetic routes for 3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine continues to be an active area of research. Scientists are exploring greener chemistry approaches, such as using biocatalysts or solvent-free conditions, to minimize the environmental impact of its production. These efforts align with the growing demand for sustainable chemical processes in the modern era.

In conclusion, 3-Chloro-6-(Trifluoromethyl)Pyridazin-4-Amine, with its unique chemical properties and versatile applications, stands as a testament to the ingenuity of modern chemistry. Its role in drug discovery, materials science, and sustainable chemical synthesis underscores its importance as a key compound in contemporary research and industry.